Cas no 718642-33-2 (Borinic acid, (3-cyanophenyl)ethenyl-)

• Product Name: Borinic acid, (3-cyanophenyl)ethenyl-
• CAS No: 718642-33-2
• MF: C₉H₇BNO
• MW: 155.968981981277
• CID: 544909
• Update Time: 2023-08-03

Borinic acid, (3-cyanophenyl)ethenyl- Chemical and Physical Properties

Names and Identifiers

• Borinic acid, (3-cyanophenyl)ethenyl-
• 2-(3-cyanophenyl)ethenyl-hydroxyboron
• [2-(3-Cyanophenyl)ethenyl](hydroxy)boranyl

• Inchi： 1S/C9H7BNO/c11-7-9-3-1-2-8(6-9)4-5-10-12/h1-6,12H
• InChI Key： ISIPVOPHMSYSTJ-UHFFFAOYSA-N
• SMILES： O[B]C=CC1C=CC=C(C#N)C=1 |^1:1|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Topological Polar Surface Area: 44